Cas no 66322-78-9 (Tris(3-phthalimidopropyl)amine)

Tris(3-phthalimidopropyl)amine structure
66322-78-9 structure
Product Name:Tris(3-phthalimidopropyl)amine
CAS No:66322-78-9
MF:C33H30N4O6
MW:578.614508152008
CID:2951251
PubChem ID:10099709
Update Time:2025-04-21

Tris(3-phthalimidopropyl)amine Chemical and Physical Properties

Names and Identifiers

    • 三-(酞亚胺基丙基)胺
    • tris(3-phthalimidopropyl)amine
    • N,N,N-tris(3-phthaliMidopropyl)aMine
    • 2,2',2''-(Nitrilotris(propane-3,1-diyl))tris(isoindoline-1,3-dione)
    • 66322-78-9
    • Tris(3-phthalimidopropyl)amine
    • Inchi: 1S/C33H30N4O6/c38-28-22-10-1-2-11-23(22)29(39)35(28)19-7-16-34(17-8-20-36-30(40)24-12-3-4-13-25(24)31(36)41)18-9-21-37-32(42)26-14-5-6-15-27(26)33(37)43/h1-6,10-15H,7-9,16-21H2
    • InChI Key: IWGBOMFWNKDZSB-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CCCN(CCCN1C(C2C=CC=CC=2C1=O)=O)CCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 578.21653469g/mol
  • Monoisotopic Mass: 578.21653469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 12
  • Complexity: 931
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 115
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